Cas no 2172261-98-0 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172261-98-0
• MF: C₂₃H₂₄N₂O₇
• MW: 440.445866584778
• CID: 5854003
• PubChem ID: 165574383
• Update Time: 2025-11-01

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic acid
• EN300-1542559
• 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-hydroxyazetidine-3-carboxylic acid
• 2172261-98-0

• Inchi： 1S/C23H24N2O7/c26-20(25-13-23(30,14-25)21(27)28)12-31-10-9-24-22(29)32-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19,30H,9-14H2,(H,24,29)(H,27,28)
• InChI Key： HWZXLEDOHQROGZ-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 440.15835111g/mol
• Monoisotopic Mass: 440.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 125Ų

Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic acid

Introduction to 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic Acid (CAS No. 2172261-98-0)

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic acid, identified by its CAS number 2172261-98-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of bioactive peptides and peptidomimetics. The structural complexity of this molecule, characterized by its azetidine ring and various functional groups, makes it a subject of intense research interest.

The molecular structure of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic acid incorporates several key features that contribute to its pharmacological relevance. The presence of a flourenylmethoxycarbonyl group enhances the stability and solubility of the compound, making it more suitable for biological studies. Additionally, the azetidine ring provides a rigid framework that can mimic the conformational properties of natural amino acids, which is crucial for designing molecules that interact effectively with biological targets.

In recent years, there has been a surge in research focused on peptidomimetics as alternatives to traditional peptides. Peptidomimetics offer several advantages, including improved metabolic stability, reduced immunogenicity, and enhanced oral bioavailability. The compound 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic acid is being explored as a potential building block in the synthesis of novel peptidomimetics. Its unique structural features make it an attractive candidate for developing drugs that target various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

The flourenylmethoxycarbonyl group in the molecule plays a critical role in its reactivity and functionality. This group is commonly used in peptide synthesis as an protecting group for amino groups. Its stability under various chemical conditions makes it an ideal component for designing complex molecules that require multiple synthetic steps. Furthermore, the presence of multiple chiral centers in the azetidine ring allows for the creation of enantiomerically pure compounds, which are often essential for achieving desired pharmacological effects.

Recent studies have highlighted the importance of understanding the conformational dynamics of peptidomimetics in their biological activity. The rigid structure provided by the azetidine ring helps maintain the bioactive conformation of the molecule, ensuring optimal interactions with biological targets. This has been particularly relevant in the development of protease inhibitors, where maintaining specific conformations is crucial for inhibiting enzyme activity effectively.

The synthesis of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, have been employed to construct the complex framework of this molecule. These methods not only improve efficiency but also allow for greater control over the stereochemistry of the product.

The pharmacological potential of this compound has been investigated in several preclinical studies. Initial findings suggest that it exhibits promising activity against various disease targets. For instance, its ability to mimic natural amino acids may make it effective in inhibiting proteases involved in cancer progression. Additionally, its structural features could enhance binding affinity to other therapeutic targets, making it a versatile tool in drug discovery.

The flourenylmethoxycarbonyl group also contributes to the compound's pharmacokinetic properties. Its hydrophobic nature increases membrane permeability, potentially improving oral bioavailability. This feature is particularly important for developing drugs that need to be administered orally or through other non-invasive routes. Furthermore, the stability of this group under physiological conditions ensures that the compound remains intact during its passage through biological systems.

In conclusion, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172261-98-0) is a structurally complex and pharmacologically relevant compound with significant potential in drug development. Its unique features make it an attractive candidate for designing novel peptidomimetics and other therapeutic agents. Ongoing research continues to explore its applications in various therapeutic areas, highlighting its importance as a building block in modern pharmaceutical chemistry.